Cas no 17372-81-5 (5-methoxy-Cinnoline)

• Product Name: 5-methoxy-Cinnoline
• CAS No: 17372-81-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1107698
• PubChem ID: 22326723
• Update Time: 2025-04-20

5-methoxy-Cinnoline Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-Cinnoline
• SCHEMBL5218606
• 17372-81-5
• SSFJZSSFJAJTAI-UHFFFAOYSA-N
• 5-methoxycinnoline

• Inchi： 1S/C9H8N2O/c1-12-9-4-2-3-8-7(9)5-6-10-11-8/h2-6H,1H3
• InChI Key： SSFJZSSFJAJTAI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C=CN=N2

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines